![molecular formula C10H6ClF3O B8677721 3-[4-(Trifluoromethyl)phenyl]prop-2-enoyl chloride CAS No. 120681-07-4](/img/structure/B8677721.png)
3-[4-(Trifluoromethyl)phenyl]prop-2-enoyl chloride
Cat. No. B8677721
Key on ui cas rn:
120681-07-4
M. Wt: 234.60 g/mol
InChI Key: RIYDEYWRFIHXBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08674111B2
Procedure details
In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a suspension of trans-4-(trifluoromethyl)cinnamic acid (20 mg, 0.10 mmol) in toluene (1.0 mL) was treated with a drop of DMF followed by oxalyl chloride (0.02 mL, 0.23 mmol) and the resulting yellow solution was stirred at rt for 30 min. The solvent was then removed under reduced pressure (coevaporation with toluene) to give 3-(4-trifluoromethyl-phenyl)-acryloyl chloride.
Identifiers
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REACTION_CXSMILES
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N#N.[F:3][C:4]([F:17])([F:16])[C:5]1[CH:15]=[CH:14][C:8](/[CH:9]=[CH:10]/[C:11](O)=[O:12])=[CH:7][CH:6]=1.CN(C=O)C.C(Cl)(=O)C([Cl:26])=O>C1(C)C=CC=CC=1>[F:3][C:4]([F:17])([F:16])[C:5]1[CH:15]=[CH:14][C:8]([CH:9]=[CH:10][C:11]([Cl:26])=[O:12])=[CH:7][CH:6]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N#N
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Step Two
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Name
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Quantity
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20 mg
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Type
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reactant
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Smiles
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FC(C1=CC=C(/C=C/C(=O)O)C=C1)(F)F
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN(C)C=O
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Step Four
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Name
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Quantity
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0.02 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting yellow solution was stirred at rt for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was then removed under reduced pressure (coevaporation with toluene)
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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Type
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product
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Smiles
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FC(C1=CC=C(C=C1)C=CC(=O)Cl)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
